Cas no 1361475-19-5 (5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid)

• Product Name: 5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid
• CAS No: 1361475-19-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926981
• Update Time: 2025-06-10

5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-6(2-8(14)3-7)11-4-9(12(17)18)10(15)5-16-11/h1-5H,(H,17,18)
• InChI Key： BOJOAOCQEFGELQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid

5-Chloro-2-(3,5-dichlorophenyl)isonicotinic Acid: A Comprehensive Overview

5-Chloro-2-(3,5-dichlorophenyl)isonicotinic acid, identified by the CAS registry number 1361475-19-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid (4-pyridinecarboxylic acid). The presence of chlorine substituents at specific positions on the aromatic ring and pyridine ring confers unique chemical and biological properties to this molecule.

The structure of 5-chloro-2-(3,5-dichlorophenyl)isonicotinic acid consists of a pyridine ring substituted with a carboxylic acid group at position 4 and a chlorine atom at position 5. Additionally, the molecule features a phenyl ring substituted with chlorine atoms at positions 3 and 5, which is attached to position 2 of the pyridine ring. This substitution pattern not only enhances the stability of the molecule but also influences its reactivity and bioavailability.

Recent studies have highlighted the potential of isonicotinic acids as scaffolds for drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of electron-withdrawing groups like chlorine atoms in this compound can modulate its electronic properties, making it a promising candidate for various therapeutic applications. For instance, research has shown that chlorinated aromatic compounds can exhibit selective inhibition against certain enzymes involved in inflammatory pathways.

In terms of synthesis, 5-chloro-2-(3,5-dichlorophenyl)isonicotinic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The pharmacokinetic properties of this compound are also under investigation. Early studies suggest that its bioavailability is influenced by its lipophilicity, which is determined by the presence of chlorine substituents. These substituents can enhance membrane permeability, potentially improving its absorption in vivo. However, further research is needed to fully understand its pharmacokinetic profile and optimize its delivery for therapeutic use.

In terms of environmental impact, 5-chloro-2-(3,5-dichlorophenyl)isonicotinic acid has been shown to degrade under certain conditions, reducing its persistence in the environment. This degradation process is influenced by factors such as pH levels and microbial activity. Understanding these degradation pathways is crucial for assessing the environmental safety of this compound.

The safety profile of this compound has been evaluated in preliminary toxicity studies. Results indicate that it exhibits low acute toxicity; however, chronic exposure effects require further investigation. Regulatory compliance with safety standards remains a priority for any potential application involving this compound.

In conclusion, 5-chloro-2-(3,5-dichlorophenyl)isonicotinic acid, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, it holds promise as a lead compound for drug development efforts targeting inflammatory diseases and cancer.